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Compound of Interest

Compound Name: 2-Cyano-2-phenylbutanamide

Cat. No.: B020796

An In-depth Technical Guide to 2-Cyano-2-phenylbutanamide

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 2-Cyano-2-phenylbutanamide. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. This document
consolidates available data on its properties, provides general experimental protocols for
handling, and illustrates a plausible synthetic pathway.

Chemical and Physical Properties

2-Cyano-2-phenylbutanamide, also known as (RS)-2-Cyano-2-phenylbutyramide, is a
chemical compound with the molecular formula C11H12N20O[1][2][3]. It is recognized as an
impurity that can arise during the synthesis of the anticonvulsant drug Primidone[4].

Chemical Identifiers

A summary of the key chemical identifiers for 2-Cyano-2-phenylbutanamide is presented
below.
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Identifier Value Reference
CAS Number 80544-75-8 [1][2][5][6]
Molecular Formula C11H12N20 [11[2][3]
Molecular Weight 188.23 g/mol [11[2]
IUPAC Name 2-cyano-2-phenylbutanamide [2]

(RS)-2-Cyano-2-

phenylbutyramide, a-cyano-a-
Synonyms , [2]

Ethylbenzeneacetamide,

Ciobutide

_ CCC(C1=CC=CC=C1)
SMILES String (CHN)CN)=O [1][3][5]

QKSRTQXCXWMMLG-
INChl Key [3]
UHFFFAOYSA-N

Physical Properties

The known physical properties of the compound are detailed in the following table. It typically
appears as a white to off-white crystalline solid[4].

Property Value Reference
Melting Point 112-113°C [1][6]
N ) 362.2°C at 760 mmHg
Boiling Point , (2]
(Predicted)
Appearance White Crystalline Solid [4]

Chloroform (Slightly), Ethyl
Solubility _( ghtly) Y [6]
Acetate (Slightly)

Storage Temperature -20°C Freezer [41[6]

Computed Properties
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Computational models provide additional insights into the properties of 2-Cyano-2-
phenylbutanamide.

Property Value Reference
Density 1.128 g/cm3 [2]
Flash Point 172.9°C [2]
Refractive Index 1.545 [2]
XlogP 1.4 [3]
Monoisotopic Mass 188.09496 Da [3]

Experimental Protocols

Detailed experimental procedures for the synthesis and handling of 2-Cyano-2-
phenylbutanamide are not widely published. However, based on the synthesis of structurally
similar compounds and general laboratory safety guidelines, the following protocols can be
established.

Representative Synthesis Protocol

The synthesis of a-cyano-a-aryl amides can be achieved through various methods. A common
approach involves the reaction of a corresponding arylacetonitrile derivative. The following is a
representative protocol based on general synthetic transformations for this class of
compounds.

Reaction: Partial hydrolysis of 2-phenyl-2-ethylmalononitrile.
Reagents and Equipment:

o 2-phenyl-2-ethylmalononitrile

 Sulfuric acid (concentrated)

e Crushed ice and water
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Reaction flask with magnetic stirrer

Ice bath

Filtration apparatus (e.g., Buchner funnel)

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Cool a flask containing concentrated sulfuric acid in an ice bath.

Slowly add 2-phenyl-2-ethylmalononitrile to the cold, stirring sulfuric acid. The addition
should be portion-wise to control the temperature.

After the addition is complete, allow the mixture to stir at a low temperature (0-5°C) for a
specified period (e.g., 2-4 hours) to facilitate partial hydrolysis.

Carefully pour the reaction mixture onto a beaker of crushed ice and water to quench the
reaction.

A precipitate of 2-Cyano-2-phenylbutanamide should form.
Collect the solid product by vacuum filtration and wash it thoroughly with cold water.

Purify the crude product by recrystallization from a suitable solvent system, such as an
ethanol-water mixture, to yield the final product.

Disclaimer: This is a generalized protocol. Researchers should conduct a thorough literature

search for the most specific and optimized synthesis procedure and perform a risk assessment

before commencing any experimental work.

Safe Handling and Storage Protocol

Due to the presence of a cyano group, 2-Cyano-2-phenylbutanamide should be handled with

caution as a potentially hazardous substance[7]. The following procedures are based on

general safety guidelines for handling cyano-containing compounds.
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Engineering Controls:

» Handle the compound in a well-ventilated area, preferably within a certified chemical fume
hood, especially when dealing with powders or solutions that could generate aerosols[7].

o Ensure that safety showers and eyewash stations are readily accessible[7][8].
Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield compliant with OSHA or
European standards (e.g., EN166)[7][8].

o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile
rubber). Change gloves immediately if contamination occurs[7][8].

» Respiratory Protection: If dust generation is likely, use a NIOSH/MSHA or European
Standard EN 149 approved respirator[7].

Hygiene Practices:

e Avoid inhalation of dust and contact with skin and eyes[7][8].
e Do not eat, drink, or smoke in the laboratory[7].

e Wash hands thoroughly after handling the compound[7][8].
Storage and Disposal:

» Store in a tightly closed container in a cool, dry, and well-ventilated area[7][9]. A storage
temperature of -20°C is recommended[4][6].

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases[7][8].

» Dispose of waste in accordance with local, state, and federal regulations for hazardous
chemical waste[8][9].

Logical and Workflow Visualizations
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Plausible Synthesis Workflow

The following diagram illustrates a plausible, generalized synthetic workflow for producing 2-
Cyano-2-phenylbutanamide from a nitrile precursor.

L 1. Deprotonation Deprotonated Intermediate \ .
2-Phenylbutanenitrile (using a strong base like LDA) |~ = =7amaten
o Alternative: from dinitrile__ ( Partial Acid Hydrolysis
2-Cyano-2-phenylbutanamide (e.g., H2S04)
Cyanating Agent
(e.g., Cyanogen Chloride)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Cyano-2-phenylbutanamide.

Relationship as a Synthesis Impurity

This compound is noted as an impurity in the manufacturing of Primidone. The logical
relationship can be visualized as follows.

Primidone Synthesis Process

"\ Generates

N
N

2-Cyano-2-phenylbutanamide

Primidone (Target Product)

(Impurity D)

Click to download full resolution via product page

Caption: Logical diagram showing 2-Cyano-2-phenylbutanamide as an impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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